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Compound of Interest

Compound Name:
(4-Bromo-2-

methylphenyl)methanol

CAS No.: 17100-58-2

Cat. No.: B173752

Get Quote

Introduction & Strategic Analysis
(4-Bromo-2-methylphenyl)methanol is a critical benzylic alcohol intermediate used

extensively in medicinal chemistry. Its structural value lies in the trifunctional scaffold:

Benzylic Alcohol: A handle for oxidation to aldehydes, conversion to leaving groups

(halides/mesylates) for nucleophilic substitution, or direct etherification.

Aryl Bromide: A high-fidelity site for palladium-catalyzed cross-coupling reactions (Suzuki-

Miyaura, Buchwald-Hartwig).

Ortho-Methyl Group: Provides steric bulk that can influence the conformation of downstream

drug targets or prevent metabolic oxidation at the benzylic position.

This protocol details two robust synthetic routes. Method A (Acid Reduction) is the preferred

"building block" route due to the lower cost of the benzoic acid precursor. Method B (Aldehyde

Reduction) is a milder, faster protocol suitable for late-stage functionalization or small-scale

rapid synthesis.
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Retrosynthetic Logic
The synthesis relies on preserving the aryl bromide while selectively reducing the carbonyl

functionality.

Strategic Choice

(4-Bromo-2-methylphenyl)methanol
(Target)

4-Bromo-2-methylbenzoic acid
(Precursor A - Cost Effective)

 Selective Reduction
(BH3·THF)

4-Bromo-2-methylbenzaldehyde
(Precursor B - Mild Conditions)

 Nucleophilic Addition
(NaBH4)

Route A: Preferred for Scale (>10g)
Route B: Preferred for Speed (<1g)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection of the target benzylic alcohol.

Method A: Reduction of 4-Bromo-2-methylbenzoic
Acid
Best for: Large-scale synthesis (>10 g), cost optimization. Reaction Type: Chemoselective

Hydride Reduction.

Principle
Carboxylic acids are notoriously difficult to reduce without affecting other sensitive functional

groups. Lithium Aluminum Hydride (LAH) is effective but often leads to hydrodehalogenation

(loss of the bromine atom) or vigorous exotherms.

This protocol uses Borane-Tetrahydrofuran (BH₃[1]·THF). Borane is highly chemoselective for

carboxylic acids (reducing them faster than esters or nitriles) and, crucially, is inert toward aryl

bromides under these conditions.
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Reagents & Materials
Reagent Equiv. Role Hazards

4-Bromo-2-

methylbenzoic acid
1.0 Substrate Irritant

BH₃[2]·THF (1.0 M in

THF)
1.5 - 2.0 Reducing Agent

Water Reactive,

Flammable

Tetrahydrofuran (THF) Solvent Solvent
Peroxide former,

Flammable

Methanol Excess Quenching Toxic, Flammable

Step-by-Step Protocol
Setup: Oven-dry a 2-neck round-bottom flask (RBF) and a pressure-equalizing addition

funnel. Flush with Nitrogen (N₂) or Argon.[3]

Dissolution: Charge the RBF with 4-Bromo-2-methylbenzoic acid (1.0 equiv) and anhydrous

THF (concentration ~0.5 M). Stir until fully dissolved.

Cooling: Submerge the flask in an ice/water bath (0 °C).

Addition: Transfer the BH₃·THF solution to the addition funnel via cannula or syringe. Add

dropwise to the acid solution over 30–60 minutes.

Note: Hydrogen gas (H₂) is evolved. Ensure proper venting through a bubbler.

Reaction: Once addition is complete, remove the ice bath. Allow the reaction to warm to

room temperature (RT) and stir for 2–4 hours.

Monitoring: Check TLC (Hexane/EtOAc 3:1). The starting acid spot (low R_f, streaks)

should disappear.

Quenching (Critical): Cool the mixture back to 0 °C. Very slowly add Methanol.

Caution: Vigorous evolution of H₂ will occur. Add dropwise until bubbling ceases.
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Workup:

Concentrate the mixture under reduced pressure to remove THF/MeOH.

Redissolve the residue in Ethyl Acetate (EtOAc).[1]

Wash with 1M HCl (to break up any boron complexes), followed by sat. NaHCO₃ and

Brine.

Dry over anhydrous Na₂SO₄, filter, and concentrate.[1][3]

Purification: The crude material is often pure enough (>95%). If necessary, purify via flash

column chromatography (SiO₂, 0→20% EtOAc in Hexanes).

Method B: Reduction of 4-Bromo-2-
methylbenzaldehyde
Best for: Small scale, rapid synthesis, or when the aldehyde is the available precursor.

Reaction Type: Nucleophilic Addition.[4]

Principle
Sodium Borohydride (NaBH₄) is a mild reducing agent that reduces aldehydes to primary

alcohols.[4][5] It is safe to handle in open air (briefly) and tolerates protic solvents.

Step-by-Step Protocol
Dissolution: In a single-neck flask, dissolve 4-Bromo-2-methylbenzaldehyde (1.0 equiv) in

Methanol (0.2 M concentration).

Cooling: Cool to 0 °C.

Addition: Add NaBH₄ (1.2 equiv) portion-wise as a solid over 10 minutes.

Mechanism:[1][4][5][6][7] The borohydride anion attacks the carbonyl carbon.

Stirring: Stir at 0 °C for 30 minutes, then warm to RT for 1 hour.
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Quenching: Add a small amount of Acetone or 1M HCl to destroy excess hydride.

Extraction: Remove Methanol via rotary evaporation. Partition the residue between EtOAc

and Water.[1][3][8]

Isolation: Wash organic layer with Brine, dry (MgSO₄), and concentrate.

Analytical Characterization
Upon isolation, the identity of (4-Bromo-2-methylphenyl)methanol must be validated.

Technique Expected Signal / Value Structural Assignment

Physical State White to off-white solid Crystalline lattice

¹H NMR (CDCl₃) δ 7.35 (s, 1H) Ar-H (C3, ortho to Me/Br)

δ 7.32 (d, J=8.2 Hz, 1H) Ar-H (C5, meta to CH₂OH)

δ 7.20 (d, J=8.2 Hz, 1H) Ar-H (C6, ortho to CH₂OH)

δ 4.65 (s or d, 2H) Ar-CH₂-OH

δ 2.31 (s, 3H) Ar-CH₃

δ ~1.8 (br s, 1H) -OH (Exchangeable)

¹³C NMR ~138, 137, 131, 129, 126 Aromatic Carbons

~63.5 ppm Benzylic Carbon (CH₂OH)

~19.0 ppm Methyl Carbon

Note: NMR shifts are predicted based on substituent effects of the 4-bromo-2-methyl isomer.

The C3 proton is often a singlet due to weak meta-coupling.

Process Safety & Handling
Borane Hazards (Method A)

Risk: BH₃[9]·THF is moisture sensitive and can generate flammable H₂ gas upon contact

with water or alcohols.
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Control: Always use a dry, inert atmosphere (N₂ manifold). Quench slowly at low

temperature.

Alkyl Bromide Toxicity
Risk: Benzylic bromides (if side reactions occur) are potent lachrymators. The target alcohol

itself is an irritant (H315, H319).

Control: Handle all solids in a fume hood. Wear nitrile gloves and safety goggles.

Workflow Diagram

Start:
Inert Atmosphere

Reaction:
Add Reductant

(0°C -> RT)

Quench:
MeOH/HCl

(Exothermic!)

Workup:
Extract EtOAc

Wash Brine

Product:
White Solid
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Figure 2: General workflow for the reduction protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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